3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[2-[3-(trifluoromethyl)phenyl]acetyl]piperidin-4-yl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H18F3N3O3S/c21-20(22,23)13-3-1-2-12(10-13)11-16(27)25-7-4-14(5-8-25)26-18(28)17-15(6-9-30-17)24-19(26)29/h1-3,6,9-10,14H,4-5,7-8,11H2,(H,24,29)
• InChI Key: FGKLNTDXZIIRQO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(C=CS3)NC2=O)C(=O)CC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H18F3N3O3S
• Molecular Weight: 437.4 g/mol
• CAS No.: 2034392-47-5

Description

3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H18F3N3O3S and its molecular weight is 437.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions in Heterocyclic Chemistry

Thieno[2,3-d]pyrimidine compounds, related to the chemical structure , have been synthesized and studied for their biological activities. These compounds have shown potential in inhibiting adenosine kinase, platelet aggregation, and demonstrating antileukemia and anticancer activities (El-Gazzar, Hussein, & Aly, 2006).

Potential in Hormone-Related Therapies

A derivative of thieno[2,3-d]pyrimidine-2,4-dione demonstrated potent antagonistic activity for the human luteinizing hormone-releasing hormone (LHRH) receptor. This compound, identified as a non-peptide LHRH antagonist, showed high binding affinity and potent in vitro activity, making it a candidate for treating sex-hormone-dependent diseases (Sasaki et al., 2003).

Antibacterial Properties

Compounds synthesized from 1-(4-(piperidin-1-yl) phenyl) ethanone demonstrated significant antibacterial activity, indicating potential applications in combating bacterial infections (Merugu, Ramesh, & Sreenivasulu, 2010).

Anti-Hypertensive Effects

Thienopyrimidine derivatives, including thieno[2,3-d]pyrimidine-2,4-diones, have been synthesized and evaluated for their antihypertensive effects. These compounds showed promising activity as antihypertensive agents, with some demonstrating potent oral effects in reducing systolic blood pressure (Russell et al., 1988).

Antimicrobial and Anticancer Activity

Several synthesized tricyclic compounds based on thieno[2,3-d]pyrimidines have exhibited significant antibacterial and antifungal activities. Additionally, they showed potential as anticancer agents, highlighting their therapeutic applications in these areas (Mittal, Sarode, & Vidyasagar, 2011).